Cas no 72569-07-4 (Propanoic acid, 2,2-dimethyl-, 2,4-dimethylphenyl ester)

• Product name: Propanoic acid, 2,2-dimethyl-, 2,4-dimethylphenyl ester
• CAS No: 72569-07-4
• MF: C₁₃H₁₈O₂
• MW: 206.28082
• CID: 1756860
• PubChem ID: 12525075

Propanoic acid, 2,2-dimethyl-, 2,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 2,4-dimethylphenyl ester
• (2,4-dimethylphenyl) 2,2-dimethylpropanoate
• 72569-07-4
• 2,4-dimethylphenyl pivalate
• 2,4-Dimethylphenyl 2,2-dimethylpropanoate
• DTXSID20501327

• Inchi： InChI=1S/C13H18O2/c1-9-6-7-11(10(2)8-9)15-12(14)13(3,4)5/h6-8H,1-5H3
• InChI Key： KXTOOLUACRLVRN-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)OC(=O)C(C)(C)C)C

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3